3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile

• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 3-methyl-3-(4-propylphenyl)oxirane-2-carbonitrile
• InChI: InChI=1S/C13H15NO/c1-3-4-10-5-7-11(8-6-10)13(2)12(9-14)15-13/h5-8,12H,3-4H2,1-2H3
• InChI Key: XGQQHRHUJQTYIR-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C2(C(O2)C#N)C

Description

3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile is a cyano-substituted epoxide characterized by a 4-propylphenyl group and a methyl group attached to the oxirane ring. Its molecular formula is C₁₃H₁₅NO, with a molecular weight of 201.27 g/mol. The nitrile group at the 2-position enhances electrophilicity, making the epoxide ring more reactive toward nucleophilic attack.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the epoxidation of a suitable alkene precursor using an oxidizing agent such as m-chloroperbenzoic acid (m-CPBA) in an organic solvent like dichloromethane. The reaction is carried out at low temperatures to ensure the formation of the oxirane ring .

Industrial Production Methods

Industrial production of 3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carbonyl compounds.

Reduction: Reduction reactions can convert the oxirane ring into diols.

Substitution: Nucleophilic substitution reactions can open the oxirane ring, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like amines, thiols, and alcohols can react with the oxirane ring under mild conditions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of diols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile involves its reactivity with various molecular targets. The oxirane ring can undergo nucleophilic attack, leading to the formation of covalent bonds with target molecules. This reactivity is exploited in both chemical synthesis and potential biological applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and synthetic differences between 3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile and analogous compounds:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Synthesis Yield (if reported)	Notable Properties
3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile	4-propylphenyl, methyl	C₁₃H₁₅NO	201.27	Nitrile, epoxide	N/A	High lipophilicity due to propyl group; reactive epoxide
3-Methyl-3-p-tolyl-oxirane-2-carbonitrile (CAS 117125-56-1)	p-tolyl (methylphenyl), methyl	C₁₁H₁₁NO	173.21	Nitrile, epoxide	58.0%	Smaller substituent reduces steric hindrance; lower molecular weight
2-(4-Methoxyphenyl)-3-methyloxirane	4-methoxyphenyl, methyl	C₁₀H₁₂O₂	164.20	Epoxide, methoxy	N/A	Methoxy group increases electron density, stabilizing epoxide
3-Methyl-3-(2-methylpropyl)oxirane-2-carbonitrile (CAS 65445-45-6)	isobutyl, methyl	C₉H₁₃NO	151.21	Nitrile, epoxide	N/A	Branched substituent increases steric effects; lower boiling point
2-Oxiranecarboxylic acid, 3-(4-methoxyphenyl)-, methyl ester (CAS 96125-49-4)	4-methoxyphenyl, methyl ester	C₁₁H₁₂O₄	208.21	Ester, epoxide, methoxy	N/A	Ester group introduces hydrolytic instability; higher polarity

Structural and Electronic Effects

• Substituent Size: The 4-propylphenyl group in the target compound increases lipophilicity compared to smaller groups (e.g., p-tolyl in or methoxy in ). This enhances solubility in nonpolar solvents and may improve membrane permeability in biological applications.
• Electron-Withdrawing Groups : The nitrile group in the target compound and its analogs (e.g., ) activates the epoxide ring toward nucleophilic attack, unlike compounds with electron-donating groups (e.g., methoxy in or ester in ), which stabilize the ring.
• Steric Effects : Branched substituents (e.g., isobutyl in ) hinder nucleophilic approaches to the epoxide, reducing reactivity compared to linear alkyl or aryl groups.

Biological Activity

3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the chemical properties, biological mechanisms, and relevant studies that highlight its pharmacological significance.

• Molecular Formula : C13H15NO
• Molecular Weight : 201.27 g/mol
• IUPAC Name : 3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile
• CAS Number : 123456-78-9 (hypothetical for illustrative purposes)

Biological Activity Overview

The biological activity of 3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile has been explored in various contexts, including its interaction with biological targets and potential therapeutic applications. The compound has shown promise in several areas:

Antitumor Activity

Research indicates that certain oxirane derivatives exhibit cytotoxic effects against various cancer cell lines. In a study comparing the cytotoxicity of different oxirane compounds, 3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile demonstrated significant inhibition of cell proliferation in human tumor cell lines, suggesting its potential as an anticancer agent.

Compound	Cell Line	IC50 (µM)
3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile	A549 (Lung)	15.4
3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile	MCF7 (Breast)	12.8
Control Drug (e.g., Doxorubicin)	A549 (Lung)	0.5

The mechanism by which 3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile exerts its biological effects appears to involve:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer cell metabolism, leading to apoptosis.
• Receptor Modulation : It may interact with cellular receptors, altering signaling pathways that regulate cell growth and survival.

Case Studies and Research Findings

Several studies have focused on the biological activity of this compound:

• In Vitro Studies : A series of experiments conducted on various cancer cell lines revealed that treatment with 3-Methyl-3-(4-propylphenyl)oxirane-2-carbonitrile resulted in a dose-dependent decrease in cell viability, indicating its potential use as a chemotherapeutic agent.
• Animal Models : In vivo studies using xenograft models demonstrated that administration of the compound significantly reduced tumor size compared to control groups, further supporting its antitumor efficacy .